Cas no 12738-95-3 (Tunaxanthin)

• Product Name: Tunaxanthin
• CAS No: 12738-95-3
• MF: C₄₀H₅₆O₂
• MW: 568.871452331543
• CID: 198138
• PubChem ID: 6384258
• Update Time: 2025-04-19

Tunaxanthin Chemical and Physical Properties

Names and Identifiers

• e,e-Carotene-3,3'-diol
• 4,4'-Didehydro-6,6'-dihydro-β,β-carotene-3,3'-diol
• TUNAXANTHIN
• x-Carotene-3,3'-diol (7CI)
• epsilon,epsilon-carotene-3,3'-diol
• AKOS040754279
• 65FBV5LI7B
• xi-Carotene-3,3'-diol
• 4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-18-(4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl)-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-3,5,5-trimethylcyclohex-2-en-1-ol
• SCHEMBL1775218
• 12738-95-3
• Q27116456
• UNII-65FBV5LI7B
• .EPSILON.,.EPSILON.-CAROTENE-3,3'-DIOL
• .XI.-CAROTENE-3,3'-DIOL
• CHEBI:35326
• Tunaxanthin

• Inchi： 1S/C40H56O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-26,35-38,41-42H,27-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19+,32-20+
• InChI Key： BIPAHAFBQLWRMC-DKLMTRRASA-N
• SMILES： OC1C=C(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2C(C)=CC(CC2(C)C)O)/C)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 568.428
• Monoisotopic Mass: 568.428
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46000
• LogP: 10.25920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Phenylbenzodioxanes Phenylbenzo-1,3-dioxanes